N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide

• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol
• IUPAC Name: N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide
• InChI: InChI=1S/C20H22N2O2/c1-11(2)19(23)21-16-8-6-7-15(14(16)5)20-22-17-10-12(3)9-13(4)18(17)24-20/h6-11H,1-5H3,(H,21,23)
• InChI Key: HTFGBHFQKWSYSY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=C1)N=C(O2)C3=C(C(=CC=C3)NC(=O)C(C)C)C)C

Description

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide, also known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPP is a benzoxazole derivative that has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide is not well understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has also been reported to inhibit the replication of viruses by interfering with viral DNA synthesis. In addition, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has been reported to exhibit antibacterial activity by inhibiting bacterial cell wall synthesis.
Biochemical and Physiological Effects:
N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide induces apoptosis and cell cycle arrest in cancer cells. N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has also been reported to inhibit the replication of viruses and the growth of bacteria. In vivo studies have shown that N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide exhibits low toxicity and is well-tolerated by animals.

Advantages and Limitations for Lab Experiments

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and potential applications in various fields. However, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has some limitations, including its limited solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide research. One direction is to further investigate the mechanism of action of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide in cancer cells, viruses, and bacteria. Another direction is to explore the potential applications of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide in other fields, such as catalysis and optoelectronics. Additionally, the development of more efficient synthesis methods and the optimization of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide's properties for specific applications are also important future directions for N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide research.
Conclusion:
In conclusion, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide is a benzoxazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide can be synthesized using various methods and has been extensively studied for its potential applications in medicinal chemistry, materials science, and environmental science. N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide exhibits various biochemical and physiological effects and has several advantages and limitations for lab experiments. There are several future directions for N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide research, including further investigation of its mechanism of action and exploration of its potential applications in other fields.

Synthesis Methods

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide can be synthesized using various methods, including the reaction of 5,7-dimethyl-2-aminobenzoxazole with 3-bromo-2-methylacetophenone in the presence of a base, such as potassium carbonate. Another method involves the reaction of 5,7-dimethyl-2-aminobenzoxazole with 3-(2-methylphenyl)propanoyl chloride in the presence of a base, such as triethylamine. Both methods have been reported to yield N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide in good to excellent yields.

Scientific Research Applications

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has been extensively studied for its potential application in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has been reported to exhibit anticancer, antiviral, and antibacterial activities. In materials science, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has been used as a fluorescent probe for the detection of metal ions. In environmental science, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has been used as a sensitizer for the photodegradation of pollutants.